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Compound of Interest

Compound Name: Heptane-2,3-diol

Cat. No.: B13998009

An In-Depth Guide to the Molecular Properties of Heptane-2,3-diol

For researchers, scientists, and professionals in drug development, a precise understanding of
the fundamental physicochemical properties of molecules is paramount. This document
provides a concise technical summary of the molecular formula and molecular weight of
heptane-2,3-diol.

Molecular Data Summary

The essential molecular data for heptane-2,3-diol is presented in the table below. This
information is critical for a variety of applications, including stoichiometric calculations,
analytical method development, and interpretation of experimental results.

Property Value Source
Molecular Formula CHO [1112113114]
Molecular Weight 132.20 g/mol [1][2][3]

The molecular formula indicates that each molecule of heptane-2,3-diol contains 7 carbon
atoms, 16 hydrogen atoms, and 2 oxygen atoms.[1][2][3][4] The molecular weight is derived
from the sum of the atomic weights of all atoms in the molecule.[1][2]

Relationship between Molecular Formula and
Molecular Weight
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The molecular weight of a compound is a direct consequence of its molecular formula. The
diagram below illustrates this fundamental relationship for heptane-2,3-diol.

Molecular Formula Calculation Molecular Weight
C7H1602 (7C) + (16H) + (2*O) 132.20 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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